Cas no 1616373-52-4 (tert-butyl (2R,5S)-5-hydroxy-2-methyl-piperidine-1-carboxylate)

• Product Name: tert-butyl (2R,5S)-5-hydroxy-2-methyl-piperidine-1-carboxylate
• CAS No: 1616373-52-4
• MF: C₁₁H₂₁NO₃
• MW: 215.289343595505
• MDL: MFCD29991710
• CID: 4609243
• PubChem ID: 90251009
• Update Time: 2025-05-27

tert-butyl (2R,5S)-5-hydroxy-2-methyl-piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (2R,5S)-5-hydroxy-2-methylpiperidine-1-carboxylate
• tert-butyl (2R,5S)-rel-5-hydroxy-2-methylpiperidine-1-carboxylate
• cis-1-Boc-5-hydroxy-2-methylpiperidine
• (2R,5S)-1-Boc-5-hydroxy-2-methylpiperidine
• (2R,5S)-tert-Butyl 5-hydroxy-2-methylpiperidine-1-carboxylate
• t-Butyl (2R,5S)-5-hydroxy-2-methylpiperidine-1-carboxylate
• Rel-tert-butyl (2R,5S)-5-hydroxy-2-methylpiperidine-1-carboxylate
• tert-butyl (2R,5S)-5-hydroxy-2-methyl-piperidine-1-carboxylate
• EN300-270319
• P19936
• rac-tert-butyl (2R,5S)-5-hydroxy-2-methylpiperidine-1-carboxylate
• rel-(2R,5S)-tert-Butyl 5-hydroxy-2-methylpiperidine-1-carboxylate
• BS-43009
• MHIXYMAYESKVIK-BDAKNGLRSA-N
• CS-0368742
• 1616373-52-4
• 2490154-98-6
• SCHEMBL15836694
• P18949
• CS-0048627
• MFCD29991710
• EN300-7232572

• MDL： MFCD29991710
• Inchi： 1S/C11H21NO3/c1-8-5-6-9(13)7-12(8)10(14)15-11(2,3)4/h8-9,13H,5-7H2,1-4H3/t8-,9+/m1/s1
• InChI Key： MHIXYMAYESKVIK-BDAKNGLRSA-N
• SMILES： O[C@@H]1CN(C(=O)OC(C)(C)C)[C@H](C)CC1

Computed Properties

• Exact Mass: 215.15214353 g/mol
• Monoisotopic Mass: 215.15214353 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 49.8
• Molecular Weight: 215.29

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-butyl (2R,5S)-5-hydroxy-2-methyl-piperidine-1-carboxylate

Comprehensive Overview of tert-butyl (2R,5S)-5-hydroxy-2-methyl-piperidine-1-carboxylate (CAS No. 1616373-52-4)

The compound tert-butyl (2R,5S)-5-hydroxy-2-methyl-piperidine-1-carboxylate (CAS No. 1616373-52-4) is a chiral piperidine derivative widely utilized in pharmaceutical and organic synthesis. Its unique stereochemistry and functional groups make it a valuable intermediate for the development of bioactive molecules. Researchers and industries are increasingly interested in this compound due to its potential applications in drug discovery, particularly in the synthesis of chiral building blocks and asymmetric catalysis.

In recent years, the demand for enantiomerically pure compounds has surged, driven by the pharmaceutical industry's focus on precision medicine. tert-butyl (2R,5S)-5-hydroxy-2-methyl-piperidine-1-carboxylate aligns with this trend, as its stereospecificity ensures high selectivity in reactions. This compound is often searched in conjunction with terms like "chiral synthesis", "piperidine derivatives", and "Boc-protected amines", reflecting its relevance in modern synthetic chemistry.

The Boc (tert-butoxycarbonyl) protecting group in tert-butyl (2R,5S)-5-hydroxy-2-methyl-piperidine-1-carboxylate is a critical feature, offering stability under various reaction conditions while allowing selective deprotection. This property is highly valued in multi-step syntheses, where chemists frequently inquire about "Boc deprotection methods" or "amine protection strategies". The compound's hydroxyl group further enhances its versatility, enabling derivatization for diverse applications.

From an industrial perspective, scalability and cost-effectiveness are key concerns. tert-butyl (2R,5S)-5-hydroxy-2-methyl-piperidine-1-carboxylate is often discussed in forums exploring "large-scale chiral synthesis" or "green chemistry alternatives". Its synthesis typically involves asymmetric hydrogenation or enzymatic resolution, methods that align with the growing emphasis on sustainable practices. These topics are frequently searched by professionals seeking "eco-friendly synthetic routes" or "catalytic efficiency improvements".

Analytical characterization of tert-butyl (2R,5S)-5-hydroxy-2-methyl-piperidine-1-carboxylate relies on techniques such as NMR spectroscopy, HPLC, and mass spectrometry. Researchers often search for "spectral data interpretation" or "chiral purity analysis" to ensure quality control. The compound's CAS No. 1616373-52-4 serves as a unique identifier in databases like Reaxys or SciFinder, streamlining literature reviews for those investigating "piperidine-based scaffolds".

In conclusion, tert-butyl (2R,5S)-5-hydroxy-2-methyl-piperidine-1-carboxylate represents a pivotal tool in synthetic chemistry, bridging the gap between academic research and industrial applications. Its alignment with trends like "chiral drug development" and "sustainable synthesis" ensures its continued relevance. For those exploring "advanced intermediates" or "stereoselective reactions", this compound offers a robust platform for innovation.